Cas no 1002414-82-5 (3-methyl-1-[6-methyl-5-(4-methylphenyl)thieno[2,3-d]pyrimidin-4-yl]-1H-pyrazol-5-amine)

• Product Name: 3-methyl-1-[6-methyl-5-(4-methylphenyl)thieno[2,3-d]pyrimidin-4-yl]-1H-pyrazol-5-amine
• CAS No: 1002414-82-5
• MF: C₁₈H₁₇N₅S
• MW: 335.426081418991
• CID: 5941023
• PubChem ID: 1281761
• Update Time: 2025-07-14

3-methyl-1-[6-methyl-5-(4-methylphenyl)thieno[2,3-d]pyrimidin-4-yl]-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 3-methyl-1-[6-methyl-5-(4-methylphenyl)thieno[2,3-d]pyrimidin-4-yl]-1H-pyrazol-5-amine
• 3-methyl-1-(6-methyl-5-(p-tolyl)thieno[2,3-d]pyrimidin-4-yl)-1H-pyrazol-5-amine
• 1H-Pyrazol-5-amine, 3-methyl-1-[6-methyl-5-(4-methylphenyl)thieno[2,3-d]pyrimidin-4-yl]-
• F1143-1490
• 1002414-82-5
• Z275021586
• AKOS000809451
• 5-methyl-2-[6-methyl-5-(4-methylphenyl)thieno[2,3-d]pyrimidin-4-yl]pyrazol-3-amine

• Inchi： 1S/C18H17N5S/c1-10-4-6-13(7-5-10)15-12(3)24-18-16(15)17(20-9-21-18)23-14(19)8-11(2)22-23/h4-9H,19H2,1-3H3
• InChI Key： ARFWYRTYPQQCAW-UHFFFAOYSA-N
• SMILES： N1(C2N=CN=C3SC(C)=C(C4=CC=C(C)C=C4)C3=2)C(N)=CC(C)=N1

Computed Properties

• Exact Mass: 335.12046674g/mol
• Monoisotopic Mass: 335.12046674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 441
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 97.9Ų

Experimental Properties

• Density: 1.38±0.1 g/cm3(Predicted)
• Boiling Point: 557.7±50.0 °C(Predicted)
• pka: 0.00±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyrimidines

Additional information on 3-methyl-1-[6-methyl-5-(4-methylphenyl)thieno[2,3-d]pyrimidin-4-yl]-1H-pyrazol-5-amine

Introduction to 3-methyl-1-[6-methyl-5-(4-methylphenyl)thieno[2,3-d]pyrimidin-4-yl]-1H-pyrazol-5-amine and Its Significance in Modern Chemical Biology

3-methyl-1-[6-methyl-5-(4-methylphenyl)thieno[2,3-d]pyrimidin-4-yl]-1H-pyrazol-5-amine, identified by its CAS number 1002414-82-5, represents a compound of considerable interest in the realm of chemical biology and pharmaceutical research. This molecule, characterized by its intricate structural framework, has garnered attention due to its potential applications in the development of novel therapeutic agents. The compound’s unique structural features, including its fused heterocyclic system and aromatic substituents, make it a promising candidate for further investigation in drug discovery and molecular pharmacology.

The structural composition of 3-methyl-1-[6-methyl-5-(4-methylphenyl)thieno[2,3-d]pyrimidin-4-yl]-1H-pyrazol-5-amine is notable for its complexity and diversity. The presence of a thieno[2,3-d]pyrimidine core, combined with a pyrazole moiety and various aromatic rings, suggests multiple interactions with biological targets. These structural elements are often exploited in medicinal chemistry to modulate binding affinity and selectivity, which are critical factors in the design of effective pharmaceuticals.

In recent years, there has been a growing emphasis on the exploration of heterocyclic compounds in drug development. Heterocycles such as thieno[2,3-d]pyrimidines and pyrazoles are well-documented for their role in various biological processes and their potential as pharmacophores. The compound in question integrates these motifs into a single molecular entity, which may contribute to its multifaceted biological activity. Preliminary studies have indicated that such structures can exhibit properties ranging from anti-inflammatory to anticancer effects, depending on the specific substitution pattern and electronic distribution.

The significance of 3-methyl-1-[6-methyl-5-(4-methylphenyl)thieno[2,3-d]pyrimidin-4-yl]-1H-pyrazol-5-amine is further underscored by its potential applications in understanding disease mechanisms at the molecular level. By studying its interactions with biological targets, researchers can gain insights into the pathways involved in various diseases. This knowledge is invaluable for the development of targeted therapies that address the underlying causes of pathology rather than merely alleviating symptoms.

Advances in computational chemistry and molecular modeling have enabled researchers to predict the behavior of complex molecules like 3-methyl-1-[6-methyl-5-(4-methylphenyl)thieno[2,3-d]pyrimidin-4-yl]-1H-pyrazol-5-amine with greater accuracy. These tools allow for the simulation of interactions between the compound and biological targets, providing a rational basis for designing experiments and optimizing lead structures. Such computational approaches are becoming increasingly integral to modern drug discovery pipelines, streamlining the process of identifying promising candidates for further validation.

The synthesis of 3-methyl-1-[6-methyl-5-(4-methylphenyl)thieno[2,3-d]pyrimidin-4-yl]-1H-pyrazol-5-amine presents unique challenges due to its complex architecture. However, recent advancements in synthetic methodologies have made it more feasible to access such molecules. Techniques such as cross-coupling reactions and palladium-catalyzed transformations have been particularly useful in constructing the intricate heterocyclic systems found in this compound. These methodologies not only enhance efficiency but also improve scalability, which is crucial for large-scale production and commercialization.

In conclusion,3-methyl-1-[6-methyl-5-(4-methylphenyl)thieno[2,3-d]pyrimidin-4-yll]-1H-pyrazol -5 -amine (CAS no 1002414 -82 -5) represents a fascinating subject of study with significant implications for chemical biology and pharmaceutical research. Its unique structural features and potential biological activities make it a valuable asset in the quest for novel therapeutic agents. As research continues to uncover new insights into its properties and applications, this compound is poised to play an increasingly important role in the development of next-generation medicines.